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Compound of Interest

Compound Name: VU591 hydrochloride

Cat. No.: B560288

For Researchers, Scientists, and Drug Development Professionals

Introduction

VU591 hydrochloride is a potent and selective inhibitor of the renal outer medullary potassium
(ROMK) channel, also known as Kirl.1.[1][2][3] With an IC50 of approximately 0.24 pM, it
serves as a critical tool for studying renal function, ion channel physiology, and for the
development of novel diuretics.[1][2][3] VU591 acts as a pore blocker of the ROMK channel,
demonstrating high selectivity over other Kir channels and a wide range of other ion channels
and receptors.[4][5][6] These application notes provide detailed protocols for the proper
reconstitution and storage of VU591 hydrochloride to ensure its stability and efficacy in
experimental settings.

Chemical Properties and Selectivity
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Property Value Reference
Molecular Formula C16H13CIN6O5 [3]
Molecular Weight 404.76 g/mol [3]

Renal Outer Medullary

Target Potassium (ROMK) Channel [11[2]
(Kirl.1)
IC50 0.24 uM [11[2][3]

>150-fold selective over Kir6.2.
o No significant effect on Kir2.1,
Selectivity ) ) ) [4]
Kir2.3, Kir4.1, and Kir7.1 at 10

UM.

Modest effect on GABAA
Off-Target Effects [4]
receptor (IC50 = 6.2 uM)

Solubility Data

VU591 hydrochloride exhibits high solubility in dimethyl sulfoxide (DMSO) and is poorly
soluble in water. The use of newly opened, anhydrous DMSO is recommended as the solvent's
hygroscopic nature can affect solubility.[1][2]

Solvent Solubility Notes

Ultrasonic assistance may be

DMSO 16.67 mg/mL (41.18 mM) _
required.[1][3]

Water < 0.1 mg/mL Considered insoluble.[3]

Storage and Stability

Proper storage of VU591 hydrochloride, both in solid form and in solution, is crucial to
maintain its activity.
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Storage ]
Form Duration Notes
Temperature
Store in a sealed
_ As per manufacturer's ,
Solid 4°C ) container, away from
recommendations )
moisture.[1][3]
Aliquot to avoid
Stock Solution in repeated freeze-thaw
-20°C Up to 1 month )
DMSO cycles. Store in sealed
vials.[1][3][7]
Aliquot to avoid
Stock Solution in repeated freeze-thaw
-80°C Up to 6 months

DMSO

cycles. Store in sealed
vials.[1][3][7]

Experimental Protocols

Protocol 1: Reconstitution of VU591 Hydrochloride
Stock Solution (10 mM in DMSO)

This protocol describes the preparation of a high-concentration stock solution of VU591

hydrochloride.

Materials:

Vortex mixer

Procedure:

VU591 hydrochloride (solid powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Ultrasonic bath (optional)

Sterile, polypropylene microcentrifuge tubes or vials
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» Pre-weighing: Before opening, bring the vial of VU591 hydrochloride to room temperature
to prevent condensation.

o Calculation: Determine the required volume of DMSO to achieve a 10 mM stock solution. For
example, to prepare 1 mL of a 10 mM solution from a molecular weight of 404.76 g/mol , you
would need 4.0476 mg of VU591 hydrochloride.

o Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol )

» Reconstitution: Add the calculated volume of anhydrous DMSO to the vial containing the
VU591 hydrochloride powder.

 Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10
minutes.[1][2] Visually inspect the solution to ensure it is clear and free of particulates.

» Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile polypropylene tubes.[1]

o Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for
short-term storage (up to 1 month).[1][3][7]

Protocol 2: Preparation of Working Solutions for In Vitro
Assays

This protocol provides an example of how to prepare a working solution for cell-based assays
from the 10 mM DMSO stock solution.

Materials:
e 10 mM VU591 hydrochloride stock solution in DMSO

o Appropriate aqueous buffer or cell culture medium for your experiment (e.g., PBS, HBSS,
DMEM)

Procedure:
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Thawing: Thaw a single aliquot of the 10 mM VU591 hydrochloride stock solution at room
temperature.

Serial Dilution: Perform serial dilutions of the stock solution in your desired aqueous buffer or
cell culture medium to achieve the final working concentration.

o Important: To avoid precipitation, it is recommended to add the DMSO stock solution to the
agueous buffer while vortexing. The final concentration of DMSO in the assay should be
kept low (typically <0.5%) to minimize solvent effects on the cells.

Final Concentration: For example, to prepare a 10 uM working solution, you can perform a
1:1000 dilution of the 10 mM stock solution into your final assay buffer.

Use: Use the freshly prepared working solution immediately for your experiment. Do not
store aqueous working solutions.

Protocol 3: Preparation of a Formulation for In Vivo
Studies

This protocol is an example of a formulation that can be used for in vivo administration, based
on a method described for VU591.[3] This may require optimization depending on the specific
animal model and route of administration.

Materials:

e 10 mM VU591 hydrochloride stock solution in DMSO

e 20% (w/v) Sulfobutyl ether-f3-cyclodextrin (SBE-3-CD) in saline

 Sterile tubes

Procedure:

e Thawing: Thaw an aliquot of the 10 mM VU591 hydrochloride stock solution.

o Formulation: To prepare a 1.25 mg/mL solution as an example, add the appropriate volume
of the DMSO stock solution to the 20% SBE-[-CD in saline. For instance, to make 1 mL of a
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1.25 mg/mL solution, add 100 pL of a 12.5 mg/mL DMSO stock solution to 900 pL of 20%

SBE-B-CD in saline.[1]

o Mixing: Mix the solution thoroughly by vortexing to ensure homogeneity. The resulting

solution should be clear.

o Administration: The prepared formulation should be used immediately for in vivo

administration.
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Caption: Mechanism of action of VU591 as a pore blocker of the ROMK channel.
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Caption: Workflow for reconstituting and storing VU591 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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